Cas no 881415-29-8 (Benzoic acid, 2-bromo-3-fluoro-6-nitro-, methyl ester)

Benzoic acid, 2-bromo-3-fluoro-6-nitro-, methyl ester is a halogenated and nitrated aromatic ester with potential utility as an intermediate in organic synthesis. The presence of bromo, fluoro, and nitro substituents on the benzene ring enhances its reactivity, making it suitable for further functionalization via nucleophilic aromatic substitution or cross-coupling reactions. The methyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound may be of interest in pharmaceutical or agrochemical research, where such multifunctional scaffolds are often employed. Its well-defined structure allows for precise modifications, enabling the development of novel derivatives for specialized applications.

Benzoic acid, 2-bromo-3-fluoro-6-nitro-, methyl ester structure

881415-29-8 structure

Product Name:Benzoic acid, 2-bromo-3-fluoro-6-nitro-, methyl ester

CAS No:881415-29-8

MF:C₈H₅BrFNO₄

MW:278.03200507164

CID:4285256

PubChem ID:59849197

Update Time:2025-05-28

Benzoic acid, 2-bromo-3-fluoro-6-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-bromo-3-fluoro-6-nitro-, methyl ester
- DTXSID101279045
- F85706
- 881415-29-8
- SCHEMBL1448986
- Methyl 2-bromo-3-fluoro-6-nitrobenzoate
- Inchi： 1S/C8H5BrFNO4/c1-15-8(12)6-5(11(13)14)3-2-4(10)7(6)9/h2-3H,1H3
- InChI Key： USRNPUMIWJFSJQ-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=C([N+]([O-])=O)C=CC(F)=C1Br

Computed Properties

Exact Mass: 276.93860Da
Monoisotopic Mass: 276.93860Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 72.1Å²

Benzoic acid, 2-bromo-3-fluoro-6-nitro-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015009633-250mg	Methyl 2-bromo-3-fluoro-6-nitrobenzoate	881415-29-8	97%	250mg	$504.00	2023-08-31
Alichem	A015009633-500mg	Methyl 2-bromo-3-fluoro-6-nitrobenzoate	881415-29-8	97%	500mg	$790.55	2023-08-31
Alichem	A015009633-1g	Methyl 2-bromo-3-fluoro-6-nitrobenzoate	881415-29-8	97%	1g	$1549.60	2023-08-31